Cas no 64758-92-5 ([2-(2,3-Dimethylanilino)phenyl]acetic acid)

• Product Name: [2-(2,3-Dimethylanilino)phenyl]acetic acid
• CAS No: 64758-92-5
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 2792741
• PubChem ID: 14762938
• Update Time: 2025-04-21

[2-(2,3-Dimethylanilino)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• CHEMBL308821
• SCHEMBL7162418
• [2-(2,3-Dimethylanilino)phenyl]acetic acid
• 2-[(2,3-dimethylphenyl)amino]phenylacetic acid
• BDBM50228766
• QMBFJLTXYWWQIQ-UHFFFAOYSA-N
• 64758-92-5
• DTXSID60563747

• Inchi： 1S/C16H17NO2/c1-11-6-5-9-14(12(11)2)17-15-8-4-3-7-13(15)10-16(18)19/h3-9,17H,10H2,1-2H3,(H,18,19)
• InChI Key： QMBFJLTXYWWQIQ-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=CC=1NC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 255.125928785Da
• Monoisotopic Mass: 255.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 49.3Ų